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Introduction
Counterfeiting of banknotes and other valuable documents poses a significant threat to global

economies and security. To combat this, advanced anti-counterfeiting measures are

continuously being developed. Luminescent materials, particularly rare-earth phosphors, offer a

robust and difficult-to-replicate security feature. Among these, terbium phosphate (TbPO₄)

stands out due to its distinct green luminescence under ultraviolet (UV) irradiation, high

stability, and resistance to photobleaching. When incorporated into security inks, TbPO₄

nanoparticles provide a covert security feature that is invisible under normal lighting conditions

but reveals a characteristic green glow upon excitation with a UV light source, making it an

excellent tool for authentication.

These application notes provide detailed protocols for the synthesis of terbium phosphate
nanoparticles, their formulation into a security ink, and the subsequent application onto

banknote paper. The information is intended for researchers, scientists, and professionals in

the fields of materials science, chemistry, and security printing.
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Data Presentation
The following tables summarize key quantitative data for terbium phosphate nanoparticles

relevant to their application in anti-counterfeiting.

Table 1: Physical and Morphological Properties of Hydrothermally Synthesized Terbium
Phosphate Nanorods

Parameter Value Reference

Morphology Rod-like [1][2]

Diameter 15 - 50 nm [2]

Length 300 - 500 nm [2]

Crystal Phase Hexagonal [1]

Table 2: Photoluminescent Properties of Terbium Phosphate

Parameter Value Reference

Excitation Wavelength (for

green emission)
~254 nm and ~370 nm [3][4]

Major Emission Peaks (5D₄ →

7Fⱼ transitions)

~490 nm (J=6), ~545 nm (J=5),

~585 nm (J=4), ~620 nm (J=3)
[2][4]

Dominant Emission Color Green [3]

Luminescence Lifetime (τ) of

Tb³⁺
Millisecond (ms) range [5][6]

Quantum Yield

Not explicitly reported for

TbPO₄ in security ink, but

core-shell structures of similar

phosphors can achieve up to

70-74%.[7][8]

Experimental Protocols

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b084861/docs?utm_src=pdf-body#application-notes-protocols-terbium-phosphate-for-counterfeit-prevention-in-banknotes
https://www.benchchem.com/product/b084861/docs?utm_src=pdf-body#application-notes-protocols-terbium-phosphate-for-counterfeit-prevention-in-banknotes
https://www.benchchem.com/product/b084861/docs?utm_src=pdf-body#application-notes-protocols-terbium-phosphate-for-counterfeit-prevention-in-banknotes
https://www.niist.res.in/fluorescent-inks-security-applications
https://dpl.dk/uvapplicant/uvsecurityprinting.html
https://dpl.dk/uvapplicant/uvsecurityprinting.html
https://dpl.dk/uvapplicant/uvsecurityprinting.html
https://www.niist.res.in/fluorescent-inks-security-applications
https://www.benchchem.com/product/b084861/docs?utm_src=pdf-body#application-notes-protocols-terbium-phosphate-for-counterfeit-prevention-in-banknotes
https://jst-haui.vn/media/31/uffile-upload-no-title31799.pdf
https://www.researchgate.net/figure/Solid-state-photoluminescence-emission-spectra-for-C1-C5-terbium-complexes-excited-at_fig6_325549678
https://dpl.dk/uvapplicant/uvsecurityprinting.html
https://www.researchgate.net/figure/Solid-state-photoluminescence-emission-spectra-for-C1-C5-terbium-complexes-excited-at_fig6_325549678
https://jst-haui.vn/media/31/uffile-upload-no-title31799.pdf
https://pubmed.ncbi.nlm.nih.gov/3470740/
https://www.researchgate.net/figure/Terbium-lifetime-using-fluorescence-at-546-nm-as-a-function-of-bound-ligandTerbium_fig1_10818042
https://www.researchgate.net/publication/9007332_Green-Emitting_CePO4TbLaPO4_Core-Shell_Nanoparticles_with_70_Photoluminescence_Quantum_Yield
https://www.researchgate.net/publication/369126537_Room-Temperature_Ultrafast_and_Aqueous-Phase_Synthesis_of_Ultrasmall_LaPO_4_Ce_3_Tb_3_Nanoparticles_with_a_Photoluminescence_Quantum_Yield_of_74
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 1: Hydrothermal Synthesis of Terbium
Phosphate (TbPO₄) Nanorods
This protocol details the synthesis of TbPO₄ nanorods using a hydrothermal method, which is

known for producing crystalline nanoparticles with controlled morphology.[1][2]

Materials:

Terbium(III) nitrate pentahydrate (Tb(NO₃)₃·5H₂O) or Terbium(III) chloride hydrate

(TbCl₃·xH₂O)

Ammonium dihydrogen phosphate (NH₄H₂PO₄) or Phosphoric acid (H₃PO₄)

Sodium hydroxide (NaOH) solution (1 M) for pH adjustment

Deionized water

Ethanol

Equipment:

Teflon-lined stainless-steel autoclave

Magnetic stirrer and hotplate

Centrifuge

Drying oven

pH meter

Procedure:

Precursor Solution Preparation:

Prepare a 0.00625 M solution of terbium(III) nitrate pentahydrate in 15 mL of deionized

water.
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Prepare a 0.00625 M solution of ammonium dihydrogen phosphate in 15 mL of deionized

water.

Mixing and pH Adjustment:

Slowly add the ammonium dihydrogen phosphate solution to the terbium nitrate solution

while stirring vigorously.

Continue stirring the mixture for 90 minutes.

Adjust the pH of the solution to between 6 and 8 by dropwise addition of 1 M NaOH

solution. A white precipitate will form.[1]

Hydrothermal Reaction:

Transfer the resulting mixture into a Teflon-lined stainless-steel autoclave.

Seal the autoclave and heat it to 200°C for 24 hours in an oven.[1]

Purification:

After the reaction, allow the autoclave to cool down to room temperature naturally.

Collect the white precipitate by centrifugation at 5800 rpm.

Wash the product several times with deionized water and then with ethanol to remove any

unreacted precursors and byproducts.

Drying:

Dry the final product in an oven at 80°C for 4 hours.[1] The resulting white powder consists

of TbPO₄ nanorods.

Protocol 2: Formulation of Terbium Phosphate Security
Ink
This protocol describes the formulation of a screen-printable security ink containing the

synthesized TbPO₄ nanoparticles.
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Materials:

Synthesized TbPO₄ nanoparticles

Polyvinyl chloride (PVC) gold medium (or other suitable transparent binder/varnish)

Ethanol (or other suitable solvent)

Equipment:

Ultrasonic bath/sonicator

Magnetic stirrer

Viscometer (optional)

Procedure:

Dispersion of Nanoparticles:

Weigh a specific amount of TbPO₄ nanoparticles (e.g., 1-5% by weight of the final ink

formulation).

Disperse the nanoparticles in a small amount of ethanol and sonicate for 30-45 minutes to

break up any agglomerates.[9]

Ink Formulation:

Add the dispersed TbPO₄ nanoparticle solution to the PVC gold medium.

Stir the mixture vigorously using a magnetic stirrer until a homogenous dispersion is

achieved. The viscosity of the ink can be adjusted by adding more solvent if necessary,

depending on the printing requirements.

Protocol 3: Application of Security Ink to Banknote
Substrate via Screen Printing
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This protocol provides a general procedure for applying the formulated security ink onto a

banknote-like substrate using screen printing.

Materials:

Formulated TbPO₄ security ink

Banknote paper or a similar high-security substrate

Screen printing mesh (e.g., 120T or finer)

Squeegee

Equipment:

Screen printing press (manual or automatic)

UV curing lamp or oven for drying

Procedure:

Screen Preparation:

Prepare a screen with the desired security pattern (e.g., a logo, serial number, or a

specific design). The areas of the screen corresponding to the pattern should be

permeable to the ink.

Printing Process:

Place the banknote substrate securely on the printing platen.

Apply a line of the TbPO₄ security ink along one edge of the screen.

Use a squeegee held at a consistent angle (e.g., 60-75 degrees) to pull the ink across the

screen with even pressure.[10] This will transfer the ink through the permeable areas of

the mesh onto the substrate.

Curing/Drying:
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Carefully remove the printed substrate from the platen.

Cure the printed ink using a UV lamp if a UV-curable binder was used, or dry it in an oven

at a temperature compatible with the substrate and ink binder.[2][11]

Quality Control:

Inspect the printed security feature under both normal and UV light (e.g., 254 nm and 365

nm) to ensure the desired luminescent effect and print quality.

Visualizations
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Caption: Experimental workflow for the synthesis, formulation, and application of TbPO₄

security ink.
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Caption: Mechanism of counterfeit detection using terbium phosphate luminescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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